1-(3-chlorophenyl)-2-((4-fluorobenzyl)thio)-5-(3-nitrophenyl)-1H-imidazole

• IUPAC Name: 1-(3-chlorophenyl)-2-[(4-fluorophenyl)methylsulfanyl]-5-(3-nitrophenyl)imidazole
• InChI: InChI=1S/C22H15ClFN3O2S/c23-17-4-2-5-19(12-17)26-21(16-3-1-6-20(11-16)27(28)29)13-25-22(26)30-14-15-7-9-18(24)10-8-15/h1-13H,14H2
• InChI Key: ZVTHAOBXHQOGOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CN=C(N2C3=CC(=CC=C3)Cl)SCC4=CC=C(C=C4)F
• Molecular Formula: C22H15ClFN3O2S
• Molecular Weight: 439.9 g/mol

Description

1-(3-chlorophenyl)-2-((4-fluorobenzyl)thio)-5-(3-nitrophenyl)-1H-imidazole, also known as TAK-659, is a small molecule inhibitor of the protein kinase BTK (Bruton tyrosine kinase). This molecule has been the subject of extensive scientific research due to its potential therapeutic applications in the treatment of various diseases, including cancer and autoimmune disorders.

Scientific Research Applications

Synthesis and Structural Analysis

The compound 1-(3-chlorophenyl)-2-((4-fluorobenzyl)thio)-5-(3-nitrophenyl)-1H-imidazole and its derivatives have been the subject of various research studies, primarily focusing on their synthesis, structural analysis, and potential applications in scientific research. A study by Banu et al. (2014) describes the preparations of similar compounds, including their chlorophenyl derivatives. The research involves detailed spectroscopic analysis using 1H NMR, 13C NMR, mass spectra, and elemental analyses to elucidate the structures of these compounds. X-ray crystal structure analyses further confirmed the molecular configurations, highlighting the influence of chlorine substitution and the planarity of the imidazo-thiadiazole entity. The study also explores intramolecular hydrogen bonding and supramolecular interactions, which are crucial for understanding the chemical behavior and potential applications of these compounds (Banu et al., 2014).

Chemical Modification and Biological Activities

Another aspect of research on this class of compounds involves chemical modifications to enhance their biological activities. For instance, Khalifa and Abdelbaky (2008) synthesized new imidazolyl acetic acid derivatives, including chlorination processes to afford chloro derivatives, which were then reacted with different amines. These compounds were evaluated for their anti-inflammatory and analgesic activities, showing significant potential in medicinal chemistry. The study provides insights into the structure-activity relationships (SAR) that govern the biological effects of these compounds, underscoring their relevance in drug discovery and development (Khalifa & Abdelbaky, 2008).